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Compound of Interest

Compound Name: UNC0379 TFA

Cat. No.: B611571 Get Quote

For researchers, scientists, and drug development professionals utilizing the SETD8 inhibitor

UNC0379, this guide provides comprehensive information on its solubility in common

laboratory solvents, DMSO and ethanol. It also offers troubleshooting advice and answers to

frequently asked questions to ensure successful experimental outcomes.

Solubility Data
The solubility of UNC0379 can vary slightly between batches and is influenced by factors such

as the purity of the compound and the solvent. The following table summarizes the reported

solubility of UNC0379 in DMSO and ethanol.

Solvent
Concentration
(mg/mL)

Molar Equivalent
(mM)

Source(s)

DMSO 30 - 83 mg/mL 72.5 - 200.7 mM [1][2][3][4]

Ethanol 30 mg/mL 72.5 mM [2][3]

Note: The molecular weight of UNC0379 is 413.56 g/mol .

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of UNC0379?
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A1: DMSO is the recommended solvent for preparing high-concentration stock solutions of

UNC0379 due to its high solubility, with reported values up to 83 mg/mL.[2] For applications

where DMSO may interfere with the experimental system, ethanol is a viable alternative,

although the solubility is lower (around 30 mg/mL).[2][3]

Q2: How should I prepare a stock solution of UNC0379 in DMSO?

A2: To prepare a stock solution, add the appropriate amount of DMSO to your vial of UNC0379.

To aid dissolution, you can gently vortex the solution. In some cases, slight warming or

sonication may be necessary to fully dissolve the compound.[5] It is crucial to use fresh,

anhydrous DMSO, as it is hygroscopic and absorbed moisture can reduce the solubility of

UNC0379.[2][5]

Q3: What is the stability of UNC0379 stock solutions in DMSO?

A3: UNC0379 solutions in DMSO can be stored at -20°C for up to one month or at -80°C for up

to one year.[1][2][5] To avoid repeated freeze-thaw cycles, it is recommended to aliquot the

stock solution into single-use vials.

Q4: Can I dissolve UNC0379 directly in aqueous buffers or cell culture media?

A4: UNC0379 is reported to be insoluble in water.[2][3] Therefore, it is not recommended to

dissolve it directly in aqueous solutions. The standard procedure is to first prepare a

concentrated stock solution in DMSO and then dilute it to the final working concentration in

your aqueous buffer or cell culture medium.

Troubleshooting Guide
Encountering issues with solubility can be a common hurdle in experimental workflows. This

guide addresses potential problems and provides solutions.

Issue 1: UNC0379 is not fully dissolving in DMSO.

Possible Cause: The concentration you are trying to achieve exceeds the solubility limit of

the specific batch of UNC0379.

Troubleshooting Steps:
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Try to dissolve the compound at a slightly lower concentration.

Gentle warming of the solution can aid dissolution.

Use of an ultrasonic bath can also help to dissolve the compound.[5]

Ensure you are using high-purity, anhydrous DMSO, as moisture can negatively impact

solubility.[2][5]

Issue 2: Precipitation is observed when diluting the DMSO stock solution into an aqueous

medium.

Possible Cause: The final concentration of UNC0379 in the aqueous medium is too high, or

the percentage of DMSO is too low to maintain solubility.

Troubleshooting Steps:

Increase the final percentage of DMSO in your working solution, if your experimental

system allows.

Decrease the final working concentration of UNC0379.

When diluting, add the DMSO stock solution to the aqueous buffer while vortexing to

ensure rapid mixing and prevent localized high concentrations that can lead to

precipitation.

Experimental Protocols
Protocol: Preparation of a 10 mM UNC0379 Stock Solution in DMSO

Weigh out 4.14 mg of UNC0379 powder.

Add 1 mL of high-purity, anhydrous DMSO to the UNC0379.

Vortex the solution until the UNC0379 is completely dissolved. If necessary, gently warm the

solution or use an ultrasonic bath.

Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles.
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Store the aliquots at -20°C or -80°C.

Visualizing the Troubleshooting Workflow
The following diagram illustrates a logical workflow for troubleshooting common solubility

issues with UNC0379.
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Caption: Troubleshooting workflow for UNC0379 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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